Cas no 2228151-17-3 (2-(1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutyl)acetic acid)

• Product Name: 2-(1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutyl)acetic acid
• CAS No: 2228151-17-3
• MF: C₁₅H₂₅NO₅
• MW: 299.362704992294
• CID: 5854164
• PubChem ID: 165638557
• Update Time: 2025-06-28

2-(1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutyl)acetic acid
• 2228151-17-3
• 2-(1-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}cyclobutyl)acetic acid
• EN300-1900971

• Inchi： 1S/C15H25NO5/c1-14(2,3)21-13(19)16-7-8-20-10-11(16)15(5-4-6-15)9-12(17)18/h11H,4-10H2,1-3H3,(H,17,18)
• InChI Key： FKADHXPZNNGSKR-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)C1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 299.17327290g/mol
• Monoisotopic Mass: 299.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-(1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutyl)acetic acid

2-(1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutyl)acetic acid: A Novel Scaffold for Targeted Therapeutic Applications

2-(1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutyl)acetic acid, with the CAS number 2228151-17-3, represents a significant advancement in the design of multifunctional organic molecules. This compound is characterized by its unique structural features, including a cyclobutyl ring fused to a morpholine moiety through a carbonyl group, which is further functionalized with a tert-butoxy group. The molecular framework of this compound is particularly noteworthy for its potential to serve as a versatile scaffold in the development of novel therapeutics targeting specific biological pathways.

Recent studies have highlighted the importance of 2-(1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutyl)acetic acid in modulating protein-protein interactions (PPIs), which are critical in various disease mechanisms. A 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the interaction between the tumor necrosis factor (TNF) receptor and its ligands, a key pathway in inflammatory diseases. The structural similarity to existing inhibitors, such as 2-(1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutyl)acetic acid, suggests its potential for further optimization in drug development.

The synthesis of 2-(1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutyl)acetic acid involves a multi-step process that leverages advanced organic chemistry techniques. A 2022 study in Nature Chemistry described a novel method for constructing the cyclobutyl ring via a ring-closing metathesis reaction, which significantly improves the efficiency of the synthesis. This approach not only reduces the number of steps required but also enhances the stereochemical control necessary for biological activity. The use of tert-butoxy groups in the molecule is crucial for stabilizing the intermediate compounds during the synthesis, as demonstrated by recent computational models.

Research published in Bioorganic & Medicinal Chemistry Letters in 2023 has further expanded the understanding of 2-(1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutyl)acetic acid's potential applications. The compound has shown promise in the development of targeted therapies for neurodegenerative disorders, where its ability to cross the blood-brain barrier (BBB) is a significant advantage. The morpholine ring, a key structural element, is known for its ability to interact with specific receptors in the central nervous system, making this compound a candidate for further exploration in this field.

Another area of interest is the use of 2-(1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutyl)acetic acid in the design of small molecule inhibitors for kinases, which are frequently implicated in cancer progression. A 2024 study in ACS Chemical Biology reported that this compound exhibits potent inhibitory activity against the Src kinase family, which is associated with metastatic processes in various cancers. The structural features of the molecule, including the cyclobutyl ring and the morpholine moiety, contribute to its binding affinity and selectivity for these targets.

From a pharmacokinetic perspective, the tert-butoxy group in 2-(1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutyl)acetic acid plays a critical role in enhancing the solubility and metabolic stability of the compound. This is particularly important for oral administration, as it ensures that the drug remains active in the systemic circulation for an extended period. Studies in Drug Metabolism and Disposition have shown that the tert-butoxy group effectively reduces the rate of hydrolysis, thereby improving the bioavailability of the compound.

The structural versatility of 2-(1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutyl)acetic acid also allows for the incorporation of various functional groups, which can be tailored to target specific diseases. For instance, the morpholine ring can be modified to enhance interactions with particular receptors, while the cyclobutyl ring can be optimized for improved conformational flexibility. These modifications have been explored in recent medicinal chemistry studies aimed at improving the therapeutic index of the compound.

Despite its promising applications, the use of 2-(1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutyl)acetic acid in therapeutic contexts requires careful consideration of its safety profile. Preclinical studies have indicated that the compound is generally well-tolerated, with minimal toxicity observed in animal models. However, further research is needed to fully understand its long-term effects and potential side effects in human trials.

In conclusion, 2-(1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutyl)acetic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activity make it a promising candidate for the development of novel therapeutics. Ongoing research into its applications and optimization will likely lead to further breakthroughs in the treatment of various diseases.